Cas no 27373-57-5 (b-Alanine, N-octyl-)
b-Alanine, N-octyl- structure
Product Name:b-Alanine, N-octyl-
CAS No:27373-57-5
MF:C11H23NO2
MW:201.305823564529
CID:262612
PubChem ID:13765821
Update Time:2025-04-19
b-Alanine, N-octyl- Chemical and Physical Properties
Names and Identifiers
-
- b-Alanine, N-octyl-
- N-Octyl-β-alanine
- acide (n-octylamino)-3 propanoique
- ACMC-20ln64
- chlorure de n-octylzinc
- CTK2J4571
- n-octylzincchloride
- Zinc, chlorooctyl-
- EINECS 248-432-0
- 27373-57-5
- AYD3W2K9WB
- UNII-AYD3W2K9WB
- NoName_503
- N-OCTYL-BETA.-ALANINE
- Q27274189
- AMPHIONIC OL
- NS00051088
- N-n-octyl-beta-alanine
- DTXSID10901392
- CZOIUKWGJCDTGF-UHFFFAOYSA-N
- N-Octyl-beta-alanine
- Octaminopropionic acid
- SCHEMBL3830987
- .BETA.-ALANINE, N-OCTYL-
-
- Inchi: 1S/C11H23NO2/c1-2-3-4-5-6-7-9-12-10-8-11(13)14/h12H,2-10H2,1H3,(H,13,14)
- InChI Key: CZOIUKWGJCDTGF-UHFFFAOYSA-N
- SMILES: OC(CCNCCCCCCCC)=O
Computed Properties
- Exact Mass: 201.172878976g/mol
- Monoisotopic Mass: 201.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 49.3Ų
b-Alanine, N-octyl- Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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